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Compound of Interest

Compound Name: Fmoc-Sta(3S,4S)-OH

Cat. No.: B15197714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fmoc-Sta(3S,4S)-OH, also known as Fmoc-Statine, is an unnatural amino acid derivative

crucial in the synthesis of protease inhibitors, particularly those targeting aspartic proteases.[1]

Its incorporation into peptide chains can confer resistance to enzymatic degradation, a

desirable property in therapeutic peptide development. In Solid-Phase Peptide Synthesis

(SPPS), the solubility of protected amino acids in the reaction solvents is a critical factor for

ensuring efficient and complete coupling reactions.[2] Poor solubility can lead to incomplete

reactions, resulting in deletion sequences and challenging purifications. This application note

provides a summary of the solubility of Fmoc-Sta(3S,4S)-OH in commonly used SPPS

solvents and a detailed protocol for determining its solubility.

Data Summary
The solubility of Fmoc-Sta(3S,4S)-OH was evaluated in three common SPPS solvents: N,N-

Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), and Dichloromethane (DCM). The

quantitative data is summarized in the table below.
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Solvent
Chemical
Formula

Molar Mass (
g/mol )

Boiling Point
(°C)

Solubility of
Fmoc-
Sta(3S,4S)-OH

N,N-

Dimethylformami

de (DMF)

C₃H₇NO 73.09 153

Soluble. A 0.5 M

solution can be

prepared by

dissolving 1

mmole in 2 ml of

DMF.[3][4]

N-Methyl-2-

pyrrolidone

(NMP)

C₅H₉NO 99.13 202

Expected to be

readily soluble,

similar to other

Fmoc-protected

hydrophobic

amino acids.[5]

Dichloromethane

(DCM)
CH₂Cl₂ 84.93 40

Expected to have

limited solubility,

as is common for

many Fmoc-

protected amino

acids.[6][7]

Note: Specific quantitative solubility data for Fmoc-Sta(3S,4S)-OH in NMP and DCM is not

readily available. The information provided is based on the general solubility of structurally

similar Fmoc-protected amino acids such as Fmoc-L-leucine, Fmoc-L-isoleucine, and Fmoc-L-

valine.[5][6][7][8] It is recommended to experimentally verify the solubility for specific

applications.

Experimental Protocols
A detailed protocol for determining the solubility of Fmoc-Sta(3S,4S)-OH is provided below.

This protocol can be adapted for other protected amino acids.

Objective: To determine the saturation solubility of Fmoc-Sta(3S,4S)-OH in a given SPPS

solvent.
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Materials:

Fmoc-Sta(3S,4S)-OH (CAS: 158257-40-0)[8]

N,N-Dimethylformamide (DMF), SPPS grade

N-Methyl-2-pyrrolidone (NMP), SPPS grade

Dichloromethane (DCM), SPPS grade

Analytical balance

Vortex mixer

Sonicator

Thermostatic shaker

Microcentrifuge

Calibrated micropipettes

Glass vials with screw caps

Syringe filters (0.2 µm, PTFE)

Evaporating dish or pre-weighed vial

Vacuum oven or desiccator

Protocol: Gravimetric Method

Preparation: Accurately weigh a small amount of Fmoc-Sta(3S,4S)-OH (e.g., 10-20 mg) into

a clean, dry, and pre-weighed glass vial. Record the exact mass.

Solvent Addition: Add a small, precise volume of the desired SPPS solvent (e.g., 100 µL) to

the vial.
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Mixing: Tightly cap the vial and vortex for 1-2 minutes. If the solid does not completely

dissolve, proceed to the next step.

Sonication: Place the vial in a sonicator bath for up to 5 minutes to aid dissolution.[9]

Equilibration: If the solid is still not fully dissolved, place the vial in a thermostatic shaker at a

constant temperature (e.g., 25 °C) for an extended period (e.g., 24 hours) to ensure

equilibrium is reached. This allows for the determination of the saturation solubility.

Incremental Solvent Addition: If the solid remains undissolved after equilibration, add another

small, precise volume of the solvent (e.g., 50 µL), and repeat steps 3-5. Continue this

process until the solid is completely dissolved.

Observation of Saturation: The point at which the solid completely dissolves provides an

approximate solubility. For a more precise measurement of saturation solubility, ensure an

excess of solid is present after the equilibration step.

Sample Collection: Once equilibrium is reached with excess solid present, allow the vial to

stand undisturbed for the solid to settle. Carefully withdraw a known volume of the

supernatant (e.g., 100 µL) using a calibrated micropipette, ensuring no solid particles are

transferred. For best results, filter the supernatant through a 0.2 µm syringe filter.

Solvent Evaporation: Transfer the collected supernatant to a pre-weighed evaporating dish

or vial. Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum

oven at a temperature below the boiling point of the solvent.

Mass Determination: Once the solvent is completely evaporated, weigh the dish or vial

containing the dried solute.

Calculation: Calculate the solubility using the following formula:

Solubility (mg/mL) = (Mass of dried solute) / (Volume of supernatant collected)

Solubility (M) = (Mass of dried solute / Molecular Weight of Fmoc-Sta(3S,4S)-OH) / (Volume

of supernatant collected in L)

(Molecular Weight of Fmoc-Sta(3S,4S)-OH = 397.47 g/mol )[10]
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Visual Inspection Method (for rapid estimation):

Weigh a known mass of Fmoc-Sta(3S,4S)-OH into a clear glass vial.

Add a known volume of the solvent.

Vortex and sonicate as described above.

Visually inspect the solution against a dark background. A clear solution with no visible

particles indicates complete dissolution. If the solution is cloudy or contains suspended

particles, the compound is not fully dissolved at that concentration.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]

3. researchgate.net [researchgate.net]

4. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]

5. peptide.com [peptide.com]

6. nbinno.com [nbinno.com]

7. biotage.com [biotage.com]

8. cdn.caymanchem.com [cdn.caymanchem.com]

9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

10. FMOC-D-Valine CAS#: 84624-17-9 [m.chemicalbook.com]

To cite this document: BenchChem. [Application Note: Solubility of Fmoc-Sta(3S,4S)-OH in
Common SPPS Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15197714#fmoc-sta-3s-4s-oh-solubility-in-different-
spps-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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